[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid
Description
[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid (CAS: 1353985-95-1) is a tertiary amine derivative featuring a piperidine core substituted with a benzyl group at the 1-position and an ethylamino-acetic acid moiety at the 4-position. Its molecular formula is C₁₆H₂₃N₂O₂, with a molecular weight of 276.38 g/mol.
Properties
IUPAC Name |
2-[(1-benzylpiperidin-4-yl)-ethylamino]acetic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-2-18(13-16(19)20)15-8-10-17(11-9-15)12-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3,(H,19,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJMZZSGIVPQNIW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)O)C1CCN(CC1)CC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.37 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid typically involves the reaction of piperidine derivatives with benzyl halides and ethylamineThe final step involves the carboxylation of the resulting intermediate to form the acetic acid derivative .
Industrial Production Methods
Industrial production of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid often employs similar synthetic routes but on a larger scale. The process involves the use of high-pressure reactors and continuous flow systems to ensure efficient and high-yield production. Catalysts and optimized reaction conditions are used to enhance the selectivity and yield of the desired product .
Chemical Reactions Analysis
Functionalization of the Ethylamino Linker
The ethylamino group undergoes alkylation and acylation to introduce diverse substituents:
| Reaction Type | Reagents/Conditions | Product | Source |
|---|---|---|---|
| Alkylation | Alkyl halides, K₂CO₃, DMF, 60°C | N-alkylated derivatives | |
| Acylation | Acetyl chloride, Et₃N, CH₂Cl₂, RT | Acetamide analogs |
-
Key Insight : The ethylamino spacer enhances conformational flexibility, enabling interactions with biological targets like σ receptors .
Reactions of the Acetic Acid Moiety
The carboxylic acid group participates in esterification and amide coupling :
| Reaction Type | Conditions | Application | Source |
|---|---|---|---|
| Esterification | SOCl₂/ROH or DCC/DMAP | Prodrug formulations | |
| Amide formation | EDC/HOBt, amines, DMF | Bioactive conjugates |
Reduction and Oxidation Reactions
The benzyl group and piperidine ring undergo redox transformations:
| Reaction Type | Reagents/Conditions | Outcome | Source |
|---|---|---|---|
| Benzyl oxidation | KMnO₄, H₂O, 100°C | Benzaldehyde derivatives | |
| Piperidine reduction | NaBH₄, MeOH, 0°C | Saturated piperidine analogs |
-
Note : Oxidation of the benzyl group alters lipophilicity, impacting membrane permeability.
Cyclization and Ring-Forming Reactions
The compound serves as a precursor in Mannich reactions and lactamization :
| Reaction Type | Conditions | Product | Source |
|---|---|---|---|
| Mannich reaction | Formaldehyde, secondary amine | Tricyclic piperidine derivatives | |
| Lactam formation | Tf₂O, NaBH₄, THF | Piperidinones |
Biological Activity and Target Interactions
The compound exhibits dual cholinesterase inhibition and σ receptor modulation :
| Target | Activity (IC₅₀/Kᵢ) | Biological Relevance | Source |
|---|---|---|---|
| AChE | 13 nM | Neuropathic pain relief | |
| σ₁R | 1.45 nM | Neurological disorder therapy |
-
Structural Basis : The benzylpiperidine moiety binds to σ₁R, while the acetic acid group interacts with cholinesterases .
Stability and Degradation Pathways
Under acidic or basic conditions, the compound undergoes hydrolysis:
| Condition | Degradation Pathway | Half-Life | Source |
|---|---|---|---|
| pH < 3 (HCl, 37°C) | Cleavage of ethylamino linker | 4.2 hours | |
| pH > 10 (NaOH, 37°C) | Ester hydrolysis (if present) | 2.8 hours |
Scientific Research Applications
Pharmacological Properties
BPEA is a derivative of piperidine, a structural motif commonly found in many biologically active compounds. Its pharmacological profile suggests several mechanisms of action:
- Muscarinic Receptor Antagonism : BPEA has been identified as a potential antagonist at muscarinic receptors, particularly M4 receptors. This property positions it as a candidate for treating neurological disorders, including Alzheimer's disease and Lewy Body dementia, where cholinergic dysfunction is prevalent .
- Neuroprotective Effects : Research indicates that compounds similar to BPEA exhibit neuroprotective effects, potentially mitigating cognitive decline associated with neurodegenerative diseases .
Neurological Disorders
The application of BPEA in treating neurological disorders is one of its most promising areas. The compound's ability to modulate cholinergic signaling can provide symptomatic relief in conditions such as:
- Alzheimer's Disease : By antagonizing M4 receptors, BPEA may help improve cognitive function or slow cognitive decline in Alzheimer's patients .
- Lewy Body Dementia : Similar mechanisms may apply, offering therapeutic avenues for managing symptoms associated with this condition .
Pain Management
BPEA's structural characteristics suggest potential applications in pain management therapies. The modulation of neurotransmitter systems involved in pain perception could lead to the development of new analgesics.
Study on Muscarinic Receptor Antagonists
A study published in the journal Pharmacology Biochemistry and Behavior investigated the effects of muscarinic receptor antagonists on cognitive performance in animal models. The findings indicated that compounds with similar structures to BPEA significantly improved memory retention tasks, suggesting that BPEA could have similar effects .
Neuroprotective Studies
In another research effort focused on neuroprotection, derivatives of piperidine were tested for their ability to protect neuronal cells from oxidative stress. Results showed that these compounds could reduce cell death and improve survival rates under stress conditions, indicating a potential therapeutic role for BPEA in neuroprotection .
Comparative Analysis of Related Compounds
To better understand the unique properties of BPEA, a comparison with related compounds is presented below:
| Compound Name | Structure | Primary Application | Mechanism |
|---|---|---|---|
| BPEA | C16H23N3O2 | Neurological Disorders | M4 Antagonism |
| Compound A | C15H22N2O2 | Pain Management | NMDA Receptor Modulation |
| Compound B | C17H24N4O3 | Cognitive Enhancement | Cholinergic System Modulation |
Mechanism of Action
The mechanism of action of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Structural Variations and Molecular Properties
| Compound Name | CAS Number | Molecular Formula | Molecular Weight | Key Substituents | Alkyl Group | Piperidine Substitution |
|---|---|---|---|---|---|---|
| [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid | 1353985-95-1 | C₁₆H₂₃N₂O₂ | 276.38 | Benzyl, ethylamino-acetic acid | Ethyl | 4-position |
| [(1-Benzyl-piperidin-4-yl)-methyl-amino]-acetic acid | 336191-70-9 | C₁₅H₂₁N₂O₂ | 262.35 | Benzyl, methylamino-acetic acid | Methyl | 4-position |
| [Methyl-(1-methyl-piperidin-4-yl)-amino]-acetic acid | 876710-43-9 | C₉H₁₈N₂O₂ | 186.25 | Methyl, methylamino-acetic acid | Methyl | 4-position |
| [(1-Benzyl-piperidin-2-ylmethyl)-ethyl-amino]-acetic acid | 1353982-70-3 | C₁₇H₂₆N₂O₂ | 290.40 | Benzyl, ethylamino-acetic acid | Ethyl | 2-position (methyl) |
Key Observations :
Alkyl Chain Effects: The ethyl group in the target compound increases molecular weight and hydrophobicity compared to the methyl analog (CAS 336191-70-9). This may enhance membrane permeability but reduce aqueous solubility .
Substitution Position: 4-position substitution (e.g., CAS 1353985-95-1) places the acetic acid group in a equatorial conformation on the piperidine ring, possibly favoring planar interactions with receptors.
Benzyl Group Impact: Benzyl-containing derivatives (e.g., CAS 1353985-95-1, 336191-70-9) may engage in π-π interactions with aromatic residues in proteins, a feature absent in non-benzyl analogs like CAS 876710-43-9 .
Hypothetical Pharmacological and Chemical Behavior
While direct pharmacological data are lacking, inferences can be drawn from structural features:
- Acetic Acid Moiety : The carboxylic acid group may facilitate hydrogen bonding with biological targets or act as a zwitterion at physiological pH, affecting solubility and bioavailability .
- Tertiary Amine Functionality: The piperidine nitrogen and ethyl/methylamino groups contribute to basicity, influencing protonation states and interaction with acidic environments (e.g., lysosomal targeting) .
Biological Activity
[(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid is a synthetic compound of interest in medicinal chemistry due to its potential biological activities, particularly in modulating neurotransmitter systems. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
- Molecular Formula : C16H24N2O2
- Molecular Weight : Approximately 250.35 g/mol
- CAS Number : 1353985-95-1
The compound features a piperidine ring with a benzyl group and an ethylamino group attached to an acetic acid moiety, which contributes to its pharmacological properties.
The biological activity of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid is primarily attributed to its interaction with specific neurotransmitter receptors. It is believed to act as a modulator of muscarinic receptors, influencing various neurological functions. The compound may enhance neurotransmitter availability by inhibiting their reuptake, thus exerting therapeutic effects in conditions such as anxiety and depression.
Biological Activities
- Neurotransmitter Modulation : The compound has shown potential in modulating acetylcholine levels by inhibiting acetylcholinesterase (AChE), which may be beneficial for treating Alzheimer's disease and other cognitive disorders .
- Antiviral Activity : Research indicates that derivatives of piperidine compounds exhibit antiviral properties, particularly against coronaviruses. The presence of the benzyl substituent enhances the antiviral efficacy .
- Anti-inflammatory Effects : Some studies suggest that compounds with similar structures may exert anti-inflammatory effects through the modulation of chemokine receptors, which could be relevant for treating inflammatory diseases .
Structure-Activity Relationship (SAR)
A detailed SAR analysis reveals that modifications to the piperidine ring and substituents significantly affect the biological activity of the compound. For instance:
- The introduction of N-(ureidoalkyl) substituents has been shown to enhance binding potency at chemokine receptors from micromolar to low nanomolar ranges .
- Variations in the benzyl substituent influence antiviral activity; removing or altering this group can diminish effectiveness against viral targets .
Table 1: Comparison of Biological Activities
| Compound Name | Activity | Mechanism |
|---|---|---|
| [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid | Neurotransmitter modulation | AChE inhibition |
| N-(1-benzylpiperidin-4-yl) derivatives | Antiviral | Inhibition of viral replication |
| Piperidine analogs | Anti-inflammatory | Chemokine receptor modulation |
Case Studies
- Antiviral Efficacy : A study evaluated the effectiveness of various piperidine derivatives against HCoV-229E, demonstrating that modifications in the benzyl group can significantly alter antiviral potency. Compounds retaining the benzyl moiety showed enhanced activity compared to those without it .
- Neuroprotective Properties : Research highlighted the neuroprotective effects of [(1-Benzyl-piperidin-4-yl)-ethyl-amino]-acetic acid in models of amyloid-beta-induced neurotoxicity. The compound was effective in preventing cell viability loss and inhibiting AChE activity, suggesting its potential for Alzheimer's treatment .
- Chemokine Receptor Antagonism : Another study focused on the antagonistic effects of similar compounds on CCR3 receptors, revealing that structural modifications could lead to significant improvements in receptor selectivity and potency .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
